7-methyl-5-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyridine-8-carbonitrile

• IUPAC Name: 7-methyl-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyridine-8-carbonitrile
• InChI: InChI=1S/C9H8N2OS/c1-6-4-8(12)11-2-3-13-9(11)7(6)5-10/h4H,2-3H2,1H3
• InChI Key: XTGMGRLUINIGIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2CCSC2=C1C#N
• Molecular Formula: C9H8N2OS
• Molecular Weight: 192.24 g/mol

Description

“7-methyl-5-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyridine-8-carbonitrile” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of similar compounds, such as “7-hydroxy-5-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid ethyl ester”, has been reported. An effective method was developed for the preparation and x-ray diffraction analysis of the spatial structure of this compound, which is of interest as a starting material for the synthesis of new, potentially biologically active derivatives of thiazolo[3,2-a]pyrimidine.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using x-ray diffraction. This method allows for the determination of the spatial structure of the compound, which is crucial for understanding its properties and potential applications.

Chemical Reactions Analysis

The reactions of similar compounds have been studied. For example, the reactions of 2-amino-5-mercapto-1,3,4-thiadiazoles with 2-bromo-7-methyl-5-oxo-5H-1,3,4-thiadiazolo pyrimidine to give the corresponding sulfides have been studied.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For example, the structural properties of “7-hydroxy-5-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid ethyl ester” were studied in detail to allow subsequent chemical modification to be performed more successfully and with better targeting.

Mechanism of Action

The mechanism of action of similar compounds has been studied in the context of their potential biological activity. Thiazolo[3,2-a]pyrimidines, for example, have been used as the basis for synthesizing effective antifungal, antimalarial, antihypertensive, anti-inflammatory, and antimicrobial substances.

Safety and Hazards

There is limited information available on the safety and hazards of “7-methyl-5-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyridine-8-carbonitrile”. It’s always important to handle all chemical compounds with care and to follow appropriate safety protocols.

Future Directions

Thiazolo[3,2-a]pyrimidines, which are structurally similar to the compound , have virtually unlimited synthetic and pharmacological potential. They have attracted the attention of many investigators seeking new biologically active substances for creating more effective and safer drugs. Future research may focus on the synthesis of new derivatives of these compounds and the exploration of their potential applications.